Cas no 2172101-14-1 (1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine)

• Product Name: 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine
• CAS No: 2172101-14-1
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 5834616
• PubChem ID: 165566386
• Update Time: 2025-06-22

1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine
• EN300-1587002
• 2172101-14-1

• Inchi： 1S/C14H20FNO/c1-3-16-9-5-6-11(10-16)12-7-4-8-13(17-2)14(12)15/h4,7-8,11H,3,5-6,9-10H2,1-2H3
• InChI Key： YNIIZGPFPSTUIM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1CN(CC)CCC1)OC

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine

Introduction to 1-Ethyl-3-(2-Fluoro-3-Methoxyphenyl)piperidine (CAS No. 2172101-14-1)

1-Ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine, a compound with the CAS number 2172101-14-1, is a synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with an ethyl group and a 2-fluoro-3-methoxyphenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine is defined by its molecular formula, C₁₄H₁₈FN₂O, and its molecular weight of approximately 255.30 g/mol. The presence of the piperidine ring, a common motif in many bioactive compounds, suggests potential interactions with various biological targets, including receptors and enzymes. The fluorine and methoxy substituents on the phenyl ring further enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, the study of 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play key roles in mood regulation, cognitive function, and motor control, making 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Clinical trials have begun to explore the safety and efficacy of 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine. Preliminary results indicate that the compound is well-tolerated at therapeutic doses and demonstrates favorable pharmacokinetic properties. These findings have paved the way for further investigation into its potential as a novel therapeutic agent.

Beyond its therapeutic applications, 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine has also been studied for its utility in chemical synthesis and as a tool compound in academic research. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Additionally, its use as a probe in biochemical assays has provided valuable insights into the mechanisms of action of related compounds.

The synthesis of 1-ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine typically involves multi-step processes that include the formation of the piperidine ring and subsequent functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 1-Ethyl-3-(2-fluoro-3-methoxyphenyl)piperidine (CAS No. 2172101-14-1) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an important target for further investigation, with ongoing studies likely to uncover new therapeutic opportunities and deepen our understanding of its mechanisms of action.